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Introduction

The genus Ipomoea, encompassing over 600 species commonly known as morning glories, is
recognized for its symbiotic relationship with clavicipitaceous fungi of the genus Periglandula.
[1][2] This symbiosis results in the production of a diverse array of ergot alkaloids within the
host plant tissues.[1][2] These tryptophan-derived secondary metabolites are of significant
interest due to their wide range of pharmacological, toxicological, and psychoactive properties.

[3]

Ergot alkaloids are structurally classified into three main groups: clavines, lysergic acid amides,
and ergopeptines. Penniclavine, a member of the clavine group, is one of several alkaloids
identified in Ipomoea species. Its presence is a direct consequence of the fungal endophyte's
biosynthetic machinery, which synthesizes the alkaloids that are then translocated into the host
plant. This guide provides a comprehensive overview of the known occurrence of penniclavine
in Ipomoea, details the analytical methodologies for its detection, and illustrates the
biosynthetic pathway responsible for its formation.

Occurrence and Quantitative Data

Penniclavine has been identified in the seeds of specific [pomoea cultivars. Notably, its
presence is documented in the 'Heavenly Blue' cultivar, which includes varieties of both
Ipomoea purpurea and Ipomoea tricolor. Quantitative analysis often focuses on the major
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psychoactive constituents like ergine; however, data on the relative abundance of other
alkaloids, including penniclavine, is available.

The following table summarizes the reported findings on the occurrence and relative
abundance of penniclavine in the seeds of various Ipomoea cultivars. It is important to note
that the concentration of these alkaloids can vary significantly even between single seeds from
the same pack.

Relative
Ipomoea . Penniclavine Abundance
. Cultivar Reference
Species Presence (Compound/IS
Area Ratio)
Ipomoea N Nowak et al.
‘Heavenly Blue' Identified 0.08 £0.01
purpurea (2016)
) '‘Heavenly Blue' » Nowak et al.
Ipomoea tricolor Identified 0.08 £0.01
(Vendor 1) (2016)
) 'Heavenly Blue' B Nowak et al.
Ipomoea tricolor Identified 0.06 £0.01
(Vendor 2) (2016)
Ipomoea _ Nowak et al.
‘Morning Call’ Not Detected N/A
purpurea (2016)
Ipomoea (Unnamed Nowak et al.
) Not Detected N/A
purpurea Cultivar) (2016)

Table 1: Summary of Penniclavine Occurrence in Ipomoea Seeds.

Biosynthesis of Ergot Alkaloids

The biosynthesis of all ergot alkaloids, including penniclavine, originates from the common
precursor L-tryptophan and the isoprenoid donor dimethylallyl pyrophosphate (DMAPP). The
pathway is catalyzed by a series of enzymes encoded by a gene cluster found in the symbiotic
Periglandula fungus, not the Ipomoea host plant.

The initial and rate-limiting step is the prenylation of L-tryptophan by the enzyme 4-
dimethylallyltryptophan synthase (DmaW). This is followed by a series of cyclizations and
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modifications to form the tetracyclic ergoline ring system, characteristic of this alkaloid class.
From the key intermediate, chanoclavine-I, the pathway branches to produce the various
clavines, including agroclavine, elymoclavine, and subsequently, penniclavine.
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Simplified Biosynthetic Pathway of Ergot Alkaloids
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Analytical Workflow for Penniclavine in Ipomoea Seeds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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